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Compound Name: Tricine

Cat. No.: B1662993 Get Quote

Technical Support Center: Tricine-PAGE
Troubleshooting
This guide provides troubleshooting assistance for common issues encountered during

Tricine-sodium dodecyl sulfate-polyacrylamide gel electrophoresis (Tricine-SDS-PAGE),

specifically focusing on problems related to high current and overheating.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: My electrophoresis apparatus is generating a very high current and the gel is overheating.

What are the common causes?

High current and subsequent overheating during Tricine-PAGE can be attributed to several

factors. The most common culprits are incorrectly prepared running buffers, specifically the

anode and cathode buffers. An incorrect ionic strength, often resulting from errors in

component concentrations or pH adjustments, can lead to increased conductivity and,

consequently, a higher current. Additionally, setting the voltage too high at the beginning of the

run can cause a surge in current and generate excess heat.[1][2][3]

Q2: How can I troubleshoot and prevent overheating of my Tricine-PAGE gel?
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To mitigate overheating, it is crucial to ensure your electrophoresis setup is properly cooled.[1]

This can be achieved by running the gel in a cold room or using pre-cooled buffers.[4] Another

effective strategy is to start the electrophoresis at a low, constant voltage. A gradual increase in

voltage after the initial phase allows for better heat dissipation. Some protocols recommend an

initial voltage of 30V until the sample has fully entered the stacking gel.

Q3: The current in my Tricine-PAGE run increases gradually to very high levels (e.g., 300 mA).

Is this normal?

A gradual increase in current when running at a constant voltage is expected as the electrical

resistance changes during the run. However, an excessive increase leading to overheating is a

sign of a problem, often related to the running buffer's composition. For instance, using a

running buffer with a higher concentration of SDS (e.g., 0.4% instead of the standard 0.1% in

the cathode buffer) has been reported to cause high current and overheating.

Q4: My gel is running very slowly, and I'm also observing some overheating. Could these

issues be related?

Yes, slow run times and overheating can be linked. An improperly prepared running buffer can

lead to both issues. For example, if the pH of your buffers is incorrect, it can affect the mobility

of the ions, leading to a slower run and potentially increased resistance and heat generation. It

is also important to ensure that the SDS in your buffers has not precipitated, which can occur at

low temperatures and lead to running problems.

Q5: What are the recommended running conditions (voltage, current) for Tricine-PAGE to

avoid these issues?

Optimal running conditions can vary depending on the gel size and thickness. However, a

general guideline is to start with a low constant voltage, for example, 30V, until the dye front

has moved through the stacking gel. After this initial period, the voltage can be increased. For

standard 1.0 mm thick minigels, running at a constant voltage of 100-150V is a common

practice. For thicker or larger gels, it is advisable to adjust the voltage and current accordingly

and to ensure efficient cooling.

Data Presentation
Table 1: Recommended Running Conditions for Tricine-PAGE
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Parameter Initial Phase Main Run Notes

Voltage (Constant) 30 V 100-180 V

Start low until the

sample enters the

separating gel.

Current

May start as high as

80 mA for a 0.7-mm,

10% gel

Will vary depending

on buffer composition

and temperature.

Monitor for excessive

increases.

Power (Constant) - ~10 W per gel

An alternative to

constant voltage to

ensure even heat

generation.

Temperature Cooled
Should not exceed

35–40 °C

Use a cold room or

pre-cooled buffers to

maintain temperature.

Table 2: Standard Tricine-PAGE Buffer Compositions

Buffer Component
Cathode Buffer
(Upper Tank)

Anode Buffer
(Lower Tank)

Gel Buffer (in
Separating Gel)

Tris 0.1 M 0.2 M
1.0 M (adjusts to 3M

in some protocols)

Tricine 0.1 M - -

SDS 0.1% -
0.1% (adjusts to 0.3%

in some protocols)

pH ~8.25 (Do not adjust) ~8.9 ~8.45

Reference

Experimental Protocols
Protocol 1: Preparation of Tricine-PAGE Running Buffers
1. Cathode Buffer (1X):
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To prepare 1 liter, dissolve 12.11 g of Tris base and 17.92 g of Tricine in approximately 900

ml of deionized water.

Add 10 ml of 10% (w/v) SDS solution.

Bring the final volume to 1 liter with deionized water.

Crucially, do not adjust the pH of the cathode buffer. The pH should be around 8.25.

2. Anode Buffer (1X):

To prepare 1 liter, dissolve 24.2 g of Tris base in approximately 900 ml of deionized water.

Adjust the pH to 8.9 with concentrated HCl.

Bring the final volume to 1 liter with deionized water.

Protocol 2: Casting a 10% Tricine-SDS-PAGE Separating
Gel (for a standard mini-gel system)
1. Prepare the following solutions:

Acrylamide/Bis-acrylamide solution (49.5% T, 3% C): 48 g Acrylamide and 1.5 g N,N'-

Methylenebisacrylamide in 100 ml deionized water.

Gel Buffer (3M Tris, 0.3% SDS, pH 8.45): Dissolve 182 g of Tris base in 300 ml of deionized

water. Adjust the pH to 8.45 with HCl. Add 1.5 g of SDS and bring the final volume to 500 ml.

10% (w/v) Ammonium Persulfate (APS): Prepare fresh.

TEMED (N,N,N',N'-Tetramethylethylenediamine)

2. Mix the following in a small beaker or tube:

3.33 ml of Acrylamide/Bis-acrylamide solution

3.33 ml of Gel Buffer
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3.33 ml of deionized water

(Optional) 10% glycerol can be added for sharper bands.

3. Degas the solution for 10-15 minutes.

4. Add polymerization catalysts:

50 µl of 10% APS

5 µl of TEMED

5. Immediately pour the gel solution into the gel cassette, leaving space for the stacking gel.

6. Overlay with water-saturated isobutanol to ensure a flat surface.

7. Allow the gel to polymerize for at least one hour.

Mandatory Visualization
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Troubleshooting High Current & Overheating in Tricine-PAGE

High Current or
Overheating Detected

Are your running buffers
prepared correctly?

Yes

Correct

No

Incorrect

Are you using appropriate
voltage settings?

Remake all running buffers.
Verify pH and concentrations.

Use fresh, high-quality reagents.

Yes

Correct

No

Incorrect

Is the electrophoresis apparatus
adequately cooled?

Start with a low initial voltage (e.g., 30V).
Increase voltage gradually after the
sample enters the separating gel.

Yes

Adequate

No

Inadequate

Problem Resolved

Run the gel in a cold room.
Use pre-cooled running buffers.

Click to download full resolution via product page

Caption: Troubleshooting flowchart for high current and overheating in Tricine-PAGE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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